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Compound of Interest

Compound Name: Sodium hydroxymethanesulfonate

Cat. No.: B033375

Sodium Hydroxymethanesulfonate: A
Comprehensive Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of sodium
hydroxymethanesulfonate, a versatile chemical compound with applications across various
scientific disciplines. This document consolidates its nomenclature, chemical properties, and
critically reviews its applications with a focus on experimental methodologies.

Synonyms and Alternative Names

Sodium hydroxymethanesulfonate is known by a variety of names in scientific literature and
commercial contexts. A comprehensive list of these synonyms is provided below to aid in
literature searches and material identification.
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Synonym CAS Number

Molecular Formula Source

Formaldehyde
870-72-4
Sodium Bisulfite

[LIE2]B1A5]eI 18]
[10][11][12][13]

CHsNaO4S

Sodium
Formaldehyde 870-72-4
Bisulfite Adduct

CH3NaO4S [4][11]

Hydroxymethanesulfo
nic Acid Sodium Salt

870-72-4

CH3NaO4S [1[2][13][14]

Sodium
Hydroxymethylsulfona  870-72-4
te

CH3NaO4S [1][4][6][11]

Monosodium
Hydroxymethanesulfo ~ 870-72-4

nate

CH3NaO.S [1][41[6]

Formaldehyde Sulfite
Sodium Salt

870-72-4

CH3NaO4S [3][6]

Formbis 870-72-4

CH3NaOsS [1]3][6]

Sodium
Hydroxymethanesulph  870-72-4

onate

CHsNaOsS [5][6]

Methanesulfonic acid,
1-hydroxy-, sodium 870-72-4
salt (1:1)

CHsNaO4S [4][15]

Physicochemical Properties

A summary of the key physicochemical properties of sodium hydroxymethanesulfonate is

presented below.

© 2025 BenchChem. All rights reserved.

2/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/25935757/
https://www.protocols.io/view/synthesis-of-silver-nanoparticles-civjue4n.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326978/
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://experts.nau.edu/en/publications/procedures-for-the-synthesis-and-capping-of-metal-nanoparticles/
https://cora.ucc.ie/bitstreams/e7d326d0-af05-4c12-967a-e7e8a641bd51/download
https://experts.nau.edu/en/publications/procedures-for-the-synthesis-and-capping-of-metal-nanoparticles-2/
https://www.mdpi.com/2673-4532/4/2/20
http://cellular-protein-chemistry.nl/wp-content/uploads/2018/08/088-Braakman-CCPS-17.pdf
https://pubmed.ncbi.nlm.nih.gov/6547275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339360/
https://www.researchgate.net/publication/337762891_Preparation_and_Characterization_of_Nanoparticulate_Drug_Delivery_System_for_Naproxen_Sodium_Using_Various_Desolvating_Agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC10776710/
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339360/
https://pubmed.ncbi.nlm.nih.gov/25935757/
https://www.protocols.io/view/synthesis-of-silver-nanoparticles-civjue4n.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10776710/
https://www.researchgate.net/figure/The-protocol-for-gold-nanoparticle-synthesis-based-on-the-confinement-of-HAuCl4-salt_fig8_44849472
https://pubmed.ncbi.nlm.nih.gov/25935757/
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://cora.ucc.ie/bitstreams/e7d326d0-af05-4c12-967a-e7e8a641bd51/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339360/
https://pubmed.ncbi.nlm.nih.gov/25935757/
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://cora.ucc.ie/bitstreams/e7d326d0-af05-4c12-967a-e7e8a641bd51/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326978/
https://cora.ucc.ie/bitstreams/e7d326d0-af05-4c12-967a-e7e8a641bd51/download
https://pubmed.ncbi.nlm.nih.gov/25935757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326978/
https://cora.ucc.ie/bitstreams/e7d326d0-af05-4c12-967a-e7e8a641bd51/download
https://experts.nau.edu/en/publications/procedures-for-the-synthesis-and-capping-of-metal-nanoparticles/
https://cora.ucc.ie/bitstreams/e7d326d0-af05-4c12-967a-e7e8a641bd51/download
https://education.mrsec.wisc.edu/synthesis-of-silver-nanoparticles-nabh4/
https://www.protocols.io/view/synthesis-of-silver-nanoparticles-q26g7yywkgwz/v2
https://www.benchchem.com/product/b033375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 134.09 g/mol [1116119]
Appearance White solid/powder [1][16]
Melting Point 200-202 °C (decomposes) [1][16]
Solubility in Water 800 g/L (20 °C) [16][17]

e Slightly soluble in Methanol
Solubility in Other Solvents ) ) [11161[17]
(with heating)

Purity (typical) >97% [1]

Experimental Protocols and Applications

Sodium hydroxymethanesulfonate is utilized in a range of applications due to its chemical
reactivity. This section details experimental protocols for some of its key uses.

Synthesis of Sodium Hydroxymethanesulfonate

A common laboratory-scale synthesis involves the reaction of formaldehyde with sodium
bisulfite.[5][14]

Materials:

o Formaldehyde solution (e.g., 37% in water)

e Sodium bisulfite (NaHSOs) or Sodium metabisulfite (Na2S20s)[14]
e Sodium hydroxide (NaOH) solution (for pH adjustment)

e Hydrochloric acid (HCI) solution (for pH adjustment)

 Activated charcoal

e Ethanol

o Distilled water
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Procedure:

In a reaction vessel, combine distilled water and formaldehyde solution.
e Cool the mixture to below 15 °C.

o Under constant stirring, add sodium bisulfite in batches, controlling the temperature between
60-65 °C for approximately 20 minutes.

e Adjust the pH to around 9 with the sodium hydroxide solution.

» After the reaction is complete, acidify the solution to a pH of about 3 with hydrochloric acid.
» Add activated charcoal for decolorization and filter the solution.

o Cool the filtrate and add ethanol to precipitate the sodium hydroxymethanesulfonate.

 Allow the solid to stand, then filter, wash with ethanol, and dry to obtain the final product.[5]
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Application in Water Treatment: Ammonia, Chlorine, and
Chloramine Removal
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Sodium hydroxymethanesulfonate is effective in neutralizing ammonia, free chlorine
(hypochlorites), and combined chlorine (chloramines) in aqueous solutions, including saline
water.[9]

Materials:

e Water sample containing ammonia, chlorine, or chloramines.

e Sodium hydroxymethanesulfonate solution (e.g., 21.27% in water).[9]

Protocol for Ammonia Neutralization:

o Atwo-part solution can be prepared:

o Solution A: 9.525% formaldehyde in water.

o Solution B: 33.01% sodium bisulfite in water.

o Combine equal portions by weight of Solution A and Solution B.

e Add 5 mL of the combined solution per 10 gallons (37.8 liters) of pond water containing 1.0
ppm (1 mg/liter) of free ammonia.[9]

Protocol for Combined Chlorine Neutralization:

e Prepare a 21.27% solution of sodium formaldehyde bisulfite in water.

e Add 1 teaspoon (approximately 5 mL) per 20 gallons (75.7 liters) of potable water containing
2.0 ppm (2.0 mg/liter) of combined chlorine.[9]

Neutralization Times:

e Free Chlorine: 1 to 5 minutes.[9]

e Chloramines: 10 to 30 minutes.[9]

e Free Ammonia: 12 minutes to 1 hour.[9]
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Application in Organic Synthesis: Separation of
Aldehydes

Sodium hydroxymethanesulfonate is the adduct formed in the reversible reaction between
an aldehyde and sodium bisulfite, which is a classical method for purifying aldehydes.[10][18]

Materials:

Mixture containing an aldehyde and other organic compounds.

e Saturated aqueous sodium bisulfite solution.

e Methanol or Dimethylformamide (DMF) as a miscible solvent.[18]
¢ Immiscible organic solvent (e.g., 10% ethyl acetate/hexanes).[18]
e Deionized water.

e Separatory funnel.

General Protocol:

Dissolve the organic mixture in a minimal amount of a miscible solvent (methanol for
aromatic aldehydes, DMF for aliphatic aldehydes).[18]

o Transfer the solution to a separatory funnel.

o Add saturated aqueous sodium bisulfite solution and shake vigorously for approximately 30
seconds.

o Add deionized water and an immiscible organic solvent.

» Shake the funnel to partition the non-aldehyde components into the organic layer, leaving the
charged bisulfite adduct in the agueous layer.

o Separate the aqueous and organic layers. The aldehyde can be recovered from the aqueous
layer by basification.[10][18]
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Potential Application as a Reducing Agent

While literature suggests sodium hydroxymethanesulfonate can be used as a reducing
agent for applications such as protein disulfide bond reduction and metallic nanoparticle
synthesis, specific, detailed protocols are not readily available.[1] Researchers should consider
adapting existing protocols that use other reducing agents, with the understanding that
optimization of reaction conditions will be necessary.

For Protein Disulfide Bond Reduction (Conceptual Protocol): Standard protocols for protein
reduction often utilize reagents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine
(TCEP).[19][20] A conceptual adaptation for sodium hydroxymethanesulfonate would
involve:

Dissolving the protein in a suitable buffer.

Adding a molar excess of sodium hydroxymethanesulfonate.

Incubating the reaction at a controlled temperature and pH to facilitate the reduction of
disulfide bonds.

Monitoring the extent of reduction using analytical techniques such as mass spectrometry.

For Metallic Nanoparticle Synthesis (Conceptual Protocol): The synthesis of metallic
nanoparticles typically involves the reduction of a metal salt precursor in the presence of a
stabilizing agent.[3][4][5][6][71[8][12][14][15][17][18][20][21][22][23][24][25][26] A conceptual
protocol using sodium hydroxymethanesulfonate as the reducing agent could be:

Preparing a solution of the metal precursor (e.g., silver nitrate for silver nanoparticles).
e Adding a stabilizing agent (e.g., sodium citrate).

« Introducing a solution of sodium hydroxymethanesulfonate to initiate the reduction of the
metal ions.

» Controlling reaction parameters such as temperature and stirring rate to influence
nanoparticle size and morphology.
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o Characterizing the resulting nanoparticles using techniques like UV-Vis spectroscopy and
transmission electron microscopy.

Signaling Pathway Involvement

Current scientific literature does not provide direct evidence for the involvement of sodium
hydroxymethanesulfonate in specific cellular signaling pathways. A search for related terms
identified a study on "sodium houttuyfonate,” a different compound, which was shown to inhibit
the MAPKs/NF-kB signaling pathways.[1] It is crucial for researchers not to conflate the
biological activities of these two distinct chemical entities.

Analytical Methods for Quantification

Several analytical techniques are employed for the quantification of sodium
hydroxymethanesulfonate, particularly in environmental and atmospheric samples where it is
referred to as hydroxymethanesulfonate (HMS).

Analytical Technique  Key Considerations Detection Limit Source

Eluent pH is critical to
prevent conversion to

lon Chromatography )
sulfate. Separation - [16][27]

(1C)
from sulfate can be

challenging.

lon-Pair High- ]
o Can effectively
Performance Liquid

separate from sulfite <1 uM [1]
Chromatography

and sulfate.
(HPLC)

_ High sensitivity and
Capillary )
) resolution for sulfur 0.4 uM [1]

Electrophoresis (CE) )

species.

) ) Real-time analysis of
Single-Particle Mass

individual aerosol - [1]
Spectrometry (SPMS)

particles.
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Conclusion

Sodium hydroxymethanesulfonate is a chemical with a well-defined set of synonyms and
established applications in synthesis and purification. While its role as a reducing agent in
proteomics and nanotechnology is plausible, the lack of specific, validated protocols in the
current literature highlights an area for future research and development. The information
provided in this guide serves as a foundational resource for scientists and professionals
working with or considering the use of this compound in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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